Cas no 2228913-50-4 (O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine
• CAS No: 2228913-50-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6255621
• PubChem ID: 165651897
• Update Time: 2025-10-30

O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine
• O-[2-(3-methylfuran-2-yl)propan-2-yl]hydroxylamine
• EN300-1739738
• 2228913-50-4

• Inchi： 1S/C8H13NO2/c1-6-4-5-10-7(6)8(2,3)11-9/h4-5H,9H2,1-3H3
• InChI Key： ZXHXYUQFXRDHTE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1=C(C)C=CO1)N

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.4Ų

Additional information on O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine (CAS No. 2228913-50-4)

In the realm of organic chemistry and pharmaceutical research, O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine (CAS No. 2228913-50-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its furan and hydroxylamine moieties, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its CAS number 2228913-50-4 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial settings.

The growing demand for heterocyclic compounds in drug discovery has placed O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine under the spotlight. Recent studies highlight its role as a potential intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. The 3-methylfuran group in its structure is known to enhance lipophilicity, a property highly sought after in the development of blood-brain barrier permeable drugs. This aligns with current trends in central nervous system (CNS) drug research, where improving drug delivery remains a key challenge.

From a synthetic chemistry perspective, the hydroxylamine functionality in CAS 2228913-50-4 offers versatile reactivity, enabling its use in N-O bond formation reactions. This has implications for creating nitrogen-containing heterocycles, a class of compounds prevalent in FDA-approved drugs. Researchers are particularly intrigued by its potential in click chemistry applications, where its structural features could facilitate the rapid assembly of complex molecular architectures. Such applications are increasingly relevant in high-throughput screening and combinatorial chemistry.

The compound's stability under various pH conditions has also been investigated, with findings suggesting potential utility in prodrug design. This is particularly noteworthy given the pharmaceutical industry's focus on controlled-release formulations. Furthermore, its furan ring system presents opportunities for biocatalysis studies, as furan derivatives are known to interact with certain enzymatic systems. These characteristics make O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine a valuable subject for structure-activity relationship (SAR) studies.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for CAS 2228913-50-4. The compound's molecular framework lends itself to potential catalytic transformations, aligning with the global push toward environmentally friendly synthesis methods. This aspect is particularly appealing to industries seeking to reduce their carbon footprint while maintaining synthetic efficiency. The methylfuran component may also offer advantages in biobased chemical production, given the growing interest in renewable feedstock utilization.

Analytical characterization of O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are crucial for verifying the compound's purity and structure, especially given the importance of quality control in pharmaceutical applications. The proton NMR spectrum of this compound reveals distinct patterns attributable to its furan protons and hydroxylamine group, providing valuable information for synthetic chemists.

From a commercial perspective, the availability of CAS 2228913-50-4 through specialty chemical suppliers has facilitated research across multiple disciplines. The compound's structure-activity profile continues to be explored in relation to various biological targets, with particular interest in its potential pharmacophore characteristics. As the scientific community increasingly focuses on personalized medicine, compounds like O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine may play important roles in developing targeted therapies.

The future research directions for this compound likely include detailed mechanistic studies to elucidate its reactivity patterns and potential metabolic pathways. Such investigations are essential for understanding its ADME properties (absorption, distribution, metabolism, and excretion) in biological systems. Additionally, computational chemistry approaches, including molecular docking and QSAR modeling, may provide valuable insights into its potential interactions with various protein targets.

In conclusion, O-2-(3-methylfuran-2-yl)propan-2-ylhydroxylamine (CAS No. 2228913-50-4) represents a fascinating subject of study at the intersection of synthetic chemistry and pharmaceutical research. Its unique structural features, combined with growing interest in furan-containing compounds and hydroxylamine derivatives, position it as a compound with significant potential for future scientific and therapeutic applications. As research methodologies continue to advance, particularly in areas like AI-assisted drug discovery and automated synthesis, the full scope of this compound's utility may soon be revealed.